Cas no 888711-52-2 (Potassium ((cyclohexylamino)methyl)trifluoroborate)

• Product Name: Potassium ((cyclohexylamino)methyl)trifluoroborate
• CAS No: 888711-52-2
• MF: C₇H₁₄BF₃KN
• MW: 219.097273349762
• MDL: MFCD10566511
• CID: 714209
• PubChem ID: 45588140
• Update Time: 2025-10-29

Potassium ((cyclohexylamino)methyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Borate(1-),[(cyclohexylamino)methyl]trifluoro-, potassium, (T-4)- (9CI)
• [(Cyclohexylammonium)methyl]trifluoroborate internal salt
• BORATE(1-),[(CYCLOHEXYLAMINO)METHYL]TRIFLUORO-, POTASSIUM
• potassium,(cyclohexylamino)methyl-trifluoroboranuide
• B-4806
• I05-2541
• PotassiuM ((cyclohexylaMino)Methyl)trifluoroborate
• POTASSIUM N-CYCLOHEXYL-AMINOMETHYLTRIFLUOROBORATE
• PubChem11576
• C7H14BF3N.K
• AM87379
• V8739
• potassium;(cyclohexylamino)methyl-trifluoroboranuide
• Potassium [(cyclohexylamino)methyl](trifluoro)borate(1-)
• potassium [(cyclohexylamino)methyl]difluoro(?(2)-fluoranidyl)boranuide
• CS-0128876
• I12749
• AKOS015894810
• MFCD10566511
• DTXSID80670568
• 888711-52-2
• POTASSIUM [(CYCLOHEXYLAMINO)METHYL]TRIFLUOROBORANUIDE
• AS-68001
• DB-244760
• Potassium ((cyclohexylamino)methyl)trifluoroborate

• MDL： MFCD10566511
• Inchi： 1S/C7H14BF3N.K/c9-8(10,11)6-12-7-4-2-1-3-5-7;/h7,12H,1-6H2;/q-1;+1
• InChI Key： GYUWPHIATXXXJT-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CNC1CCCCC1)(F)F

Computed Properties

• Exact Mass: 219.08100
• Monoisotopic Mass: 219.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03000
• LogP: 3.10450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Potassium ((cyclohexylamino)methyl)trifluoroborate

Potassium ((cyclohexylamino)methyl)trifluoroborate: A Comprehensive Overview

The compound Potassium ((cyclohexylamino)methyl)trifluoroborate, identified by the CAS No. 888711-52-2, is a fascinating chemical entity with a diverse range of applications in modern chemistry. This compound is notable for its unique structure, which combines the trifluoroborate anion with a cyclohexylamino-substituted methyl group. The cyclohexylamino moiety introduces steric and electronic properties that make this compound versatile in various chemical reactions and industrial processes.

Recent studies have highlighted the potential of Potassium ((cyclohexylamino)methyl)trifluoroborate in the field of organometallic chemistry. Researchers have demonstrated its ability to act as a catalyst in asymmetric synthesis, enabling the production of chiral compounds with high enantioselectivity. This advancement has significant implications for the pharmaceutical industry, where the synthesis of complex molecules is often challenging due to the need for precise stereocontrol.

In addition to its catalytic applications, Potassium ((cyclohexylamino)methyl)trifluoroborate has shown promise in materials science. Its ability to form stable complexes with transition metals has led to its use in the development of novel materials for energy storage applications, such as advanced batteries and supercapacitors. The trifluoroborate anion, in particular, contributes to the high ionic conductivity and stability of these materials under various operating conditions.

The synthesis of Potassium ((cyclohexylamino)methyl)trifluoroborate involves a multi-step process that begins with the preparation of the corresponding boronic acid derivative. Recent advancements in synthetic methodologies have optimized this process, making it more efficient and scalable for industrial production. The use of microwave-assisted synthesis has been particularly effective in reducing reaction times while maintaining product purity.

From an environmental perspective, Potassium ((cyclohexylamino)methyl)trifluoroborate exhibits favorable properties that align with sustainable chemistry principles. Its high stability under normal conditions minimizes the risk of unwanted side reactions, while its compatibility with eco-friendly solvents further enhances its appeal as a green chemical reagent.

In conclusion, Potassium ((cyclohexylamino)methyl)trifluoroborate (CAS No. 888711-52-2) stands out as a valuable compound in contemporary chemistry. Its unique structure, coupled with recent breakthroughs in its application and synthesis, positions it as a key player in advancing various scientific and industrial fields. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.